molecular formula C16H20O3 B8295996 6-(Oxan-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-one

6-(Oxan-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-one

Cat. No.: B8295996
M. Wt: 260.33 g/mol
InChI Key: YOUUSCQVFWXZRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Oxan-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-one is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20O3

Molecular Weight

260.33 g/mol

IUPAC Name

6-(oxan-4-ylmethoxy)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C16H20O3/c17-16-3-1-2-13-10-14(4-5-15(13)16)19-11-12-6-8-18-9-7-12/h4-5,10,12H,1-3,6-9,11H2

InChI Key

YOUUSCQVFWXZRT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC(=C2)OCC3CCOCC3)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-hydroxy-1-tetralone (2.0 g, 12.4 mmol), tetrahydropyran-4-methanol (1.7 g, 14.8 mmol) and triphenylphosphine (6.5 g, 24.7 mmol) in THF (40 mL) was added DEAD (4.3 g, 24.7 mmol) at 0° C. The reaction was stirred at rt overnight. The solution was concentrated and purified by silica gel chromatography (PE:EtOAc=12:1) to give 3.2 g (100%) of the title compound as a yellow oil. [M+H] Calc'd for C16H20O3, 261. Found, 261.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
DEAD
Quantity
4.3 g
Type
reactant
Reaction Step Two
Yield
100%

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